(E)-2-amino-1-((3-hydroxybenzylidene)amino)-N-(3-methoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-[(E)-(3-hydroxyphenyl)methylideneamino]-N-(3-methoxypropyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C22H22N6O3/c1-31-11-5-10-24-22(30)18-19-21(27-17-9-3-2-8-16(17)26-19)28(20(18)23)25-13-14-6-4-7-15(29)12-14/h2-4,6-9,12-13,29H,5,10-11,23H2,1H3,(H,24,30)/b25-13+
• InChI Key: LBIXZULMAYTRSB-DHRITJCHSA-N
• Canonical SMILES: COCCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)N=CC4=CC(=CC=C4)O)N
• Isomeric SMILES: COCCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)/N=C/C4=CC(=CC=C4)O)N
• Molecular Formula: C22H22N6O3
• Molecular Weight: 418.4 g/mol
• CAS No.: 836641-26-0

Description

“(E)-2-amino-1-((3-hydroxybenzylidene)amino)-N-(3-methoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide” is a chemical compound with the molecular formula C22H22N6O3. It is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C22H22N6O3. The molecular weight is 418.457.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are defined by its molecular structure. It has a molecular formula of C22H22N6O3 and a molecular weight of 418.457.

Scientific Research Applications

Sustainable Synthesis Methodologies

Mastalir et al. (2016) discuss an environmentally benign and sustainable approach for synthesizing substituted quinolines and pyrimidines, emphasizing high atom efficiency and selective bond formations. This process could potentially be adapted for the synthesis of complex quinoxaline derivatives, offering a more sustainable route for producing compounds with structural similarities to "(E)-2-amino-1-((3-hydroxybenzylidene)amino)-N-(3-methoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide" (Mastalir et al., 2016).

Material Science Applications

Patil et al. (2011) explore the synthesis and characterization of new polyamides containing the quinoxaline moiety, highlighting their excellent thermal stability and potential for advanced material applications. This insight into the structural and thermal properties of quinoxaline-containing polymers could inform the development of materials incorporating "this compound" for specific industrial or technological uses (Patil et al., 2011).

Pharmacological Research

Quinoxaline derivatives are extensively studied for their pharmacological properties, as evidenced by research on their potential as 5-HT3 receptor antagonists for managing depression (Mahesh et al., 2010). While not directly about "this compound," the development of novel quinoxalin-2-carboxamides shows the therapeutic relevance of quinoxaline derivatives in neuropsychiatric disorders and highlights a potential area of application for the compound (Mahesh et al., 2010).

Antimicrobial Activity

Vieira et al. (2014) study the antimicrobial activity of quinoxaline N,N-dioxide derivatives, showcasing the potential of quinoxaline compounds in developing new antimicrobial agents. This research suggests that derivatives of "this compound" could also be evaluated for their antimicrobial properties, contributing to the search for new treatments against resistant bacterial strains (Vieira et al., 2014).

Mechanism of Action

Target of Action

The primary target of this compound is the p38-b/stress-activated protein kinase (SAPK) pathway . This pathway plays a crucial role in cellular responses to stress and inflammation. Inhibition of this pathway can lead to apoptosis, or programmed cell death .

Mode of Action

The compound interacts with its targets by inhibiting the expression of genes that code for elements of the p38-b/SAPK pathway . This inhibition disrupts the normal functioning of the pathway, leading to apoptosis .

Biochemical Pathways

The compound affects the mitogen-activated protein kinase (MAPK) pathway . Specifically, it downregulates the expressions of 30 genes including ATF2, CREB1, MYC, NFATC4 (NFAT3), CCNA1, CCNB1, CCND2, CDK2, CDKN1A (p21CIP1), CDKN1C (p57KIP2), CDKN2A (p16INK4a), CDKN2B (p15INK4b), DLK1, NRAS, CDC42, PAK1, MAP4K1 (HPK1), MAP3K3 (MEKK3), MAP2K3 (MEK3), MAP2K6 (MEK6), MOS, MAPK1 (ERK2), MAPK8 (JNK1), MAPK10 (JNK3), MAPK11 (p38-b), LAMTOR3 (MP1), MAPK8IP2 (JIP-1), PRDX6 (AOP2), COL1A1, and HSPA5 (Grp78) .

Result of Action

The compound induces apoptosis by nuclear fragmentation, mitochondrial membrane potential (MMP) disruption, and intracellular reactive oxygen species (ROS) elevation . It exhibits selective cytotoxicity to certain cells .